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Compound of Interest

Compound Name: Dup 747

CAS No.: 142515-44-4

Cat. No.: B1670993

Get Quote

This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Dup 747, a potent analgesic drug

that acts as a selective kappa-opioid receptor agonist. The following protocols are designed to

ensure the safe handling and disposal of this compound in a laboratory setting.

Compound Information and Hazard Identification
Dup 747 is classified as toxic if swallowed, causes skin and eye irritation, and may cause

respiratory irritation. It is also very toxic to aquatic life with long-lasting effects.[1]
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Property Value Source

CAS Number 142515-44-4 TargetMol SDS

Appearance Combustible Solid TargetMol SDS

Melting Point 159-164°C TargetMol SDS

Boiling Point 210-220°C (at 0.5 mmHg) TargetMol SDS

Vapor Pressure < 0.0075 mm Hg at 68° F TargetMol SDS

Solubility No data available TargetMol SDS

Log Kow 4.10 TargetMol SDS

Personal Protective Equipment (PPE)
A comprehensive approach to personal protection is mandatory when handling Dup 747 to

prevent exposure through inhalation, skin contact, or ingestion.

Recommended PPE for Handling Dup 747

Protection Type Specific Equipment Rationale

Eye/Face Protection
Tightly fitting safety goggles or

a full-face respirator.

To prevent eye irritation from

dust or splashes.[2][3]

Skin Protection

Chemical impermeable gloves

(e.g., nitrile rubber), and

protective clothing to cover the

body.

To prevent skin irritation and

absorption.[1][3]

Respiratory Protection

Use only in a well-ventilated

area. If dust or aerosols are

generated, a full-face

respirator with an appropriate

filter should be used.

To prevent respiratory tract

irritation.
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Adherence to strict operational protocols is essential for the safe handling of Dup 747.

Experimental Protocol: Safe Handling of Dup 747
Preparation and Engineering Controls:

Work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

exposure.

Ensure that an eyewash station and safety shower are readily accessible.

Prohibit eating, drinking, and smoking in the handling area.

Donning PPE:

Before handling the compound, put on all required PPE as specified in the table above.

Compound Handling:

Handle Dup 747 as a combustible solid. Avoid the formation of dust and aerosols.

Use non-sparking tools to prevent ignition.

Avoid contact with skin and eyes.

Storage:

Store the container tightly closed in a dry, cool, and well-ventilated place.

Keep away from open flames and incompatible materials.

Accidental Release Measures:

In case of a spill, evacuate personnel to a safe area.

Remove all sources of ignition.

Wear appropriate PPE and use spark-proof tools and explosion-proof equipment for

cleanup.
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Collect the spilled material and place it in a suitable, closed container for disposal.

Prevent the chemical from entering drains, as it is toxic to aquatic life.

Disposal Plan
Proper disposal of Dup 747 and its containers is critical to prevent environmental

contamination and ensure regulatory compliance.

Disposal Protocol for Dup 747
Waste Segregation:

Collect all waste materials containing Dup 747, including unused compound,

contaminated labware, and PPE, in a designated, properly labeled, and sealed hazardous

waste container.

Labeling:

Clearly label the waste container with "Hazardous Waste" and the chemical name "Dup
747". Include the date of waste accumulation.

Storage of Waste:

Store the sealed hazardous waste container in a designated, secure area away from

incompatible materials.

Disposal:

Dispose of the contents and container in accordance with all applicable federal, state, and

local regulations.

Contact your institution's Environmental Health and Safety (EHS) office to arrange for

pickup and disposal by a licensed hazardous waste management company.

Signaling Pathway and Experimental Workflow
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Dup 747 is a selective kappa-opioid receptor (KOR) agonist. KORs are G protein-coupled

receptors (GPCRs) that, when activated, initiate a signaling cascade.

Kappa-Opioid Receptor Signaling Pathway
The following diagram illustrates the primary signaling pathway activated by a KOR agonist like

Dup 747. Activation of the KOR by an agonist leads to the dissociation of the G protein into its

Gαi/o and Gβγ subunits. The Gαi/o subunit inhibits adenylyl cyclase, decreasing cAMP levels.

The Gβγ subunit can modulate ion channels, such as inhibiting N-type calcium channels.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Contact our Ph.D. Support Team for a compatibility check
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